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Compound of Interest

Diethylamino hydroxybenzoyl!
Compound Name:
hexyl benzoate

Cat. No.: B135673

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular structure, UV absorption
properties, and relevant experimental methodologies for Diethylamino Hydroxybenzoyl
Hexyl Benzoate (DHHB), a prominent organic UVA filter used in modern sunscreen and
cosmetic formulations.

Molecular Structure and Physicochemical
Properties

Diethylamino Hydroxybenzoyl Hexyl Benzoate (DHHB), marketed under trade names such
as Uvinul A Plus®, is a high-performance, oil-soluble UVA filter. Its chemical structure is derived
from the benzophenone class of compounds, which is crucial for its UV-absorbing capabilities.
The molecule consists of a central benzophenone core with key substitutions: a diethylamino
group and a hydroxyl group on one phenyl ring, and a hexyl benzoate ester on the other. These
hydrophobic substituents ensure its oil solubility and water resistance, making it suitable for
incorporation into the oil phase of emulsions.

The IUPAC name for DHHB is Hexyl 2-[4-(diethylamino)-2-hydroxybenzoyl]benzoate.[1][2] Its
structure is specifically designed for high photostability and efficient absorption in the long-
wave UVA-I region.[3]
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Molecular Structure of DHHB
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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